Cas no 1891186-21-2 (2-2-(dimethylamino)-4-fluorophenylpropan-2-ol)

• Product Name: 2-2-(dimethylamino)-4-fluorophenylpropan-2-ol
• CAS No: 1891186-21-2
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 5966360
• PubChem ID: 117113933
• Update Time: 2025-11-05

2-2-(dimethylamino)-4-fluorophenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-2-(dimethylamino)-4-fluorophenylpropan-2-ol
• 1891186-21-2
• 2-[2-(dimethylamino)-4-fluorophenyl]propan-2-ol
• EN300-1757439

• Inchi： 1S/C11H16FNO/c1-11(2,14)9-6-5-8(12)7-10(9)13(3)4/h5-7,14H,1-4H3
• InChI Key： QWNJSRMUTLSTHZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)C(C)(C)O

Computed Properties

• Exact Mass: 197.121592296g/mol
• Monoisotopic Mass: 197.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.5Ų

Additional information on 2-2-(dimethylamino)-4-fluorophenylpropan-2-ol

Comprehensive Overview of 2-2-(dimethylamino)-4-fluorophenylpropan-2-ol (CAS No. 1891186-21-2)

2-2-(dimethylamino)-4-fluorophenylpropan-2-ol (CAS No. 1891186-21-2) is a fluorinated organic compound with a unique structural framework, combining a dimethylamino group and a fluorophenyl moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its molecular formula, C₁₁H₁₆FNO, highlights its versatility in synthetic applications, particularly in the development of novel small-molecule therapeutics and specialty chemicals.

Recent trends in drug discovery emphasize the importance of fluorinated compounds, as fluorine atoms often enhance metabolic stability and bioavailability. 2-2-(dimethylamino)-4-fluorophenylpropan-2-ol aligns with this trend, making it a subject of interest for researchers exploring central nervous system (CNS) targets and GPCR modulators. Its structural features, including the propan-2-ol backbone, suggest potential utility in designing allosteric inhibitors or enzyme activators, addressing unmet medical needs in neurology and oncology.

From a synthetic chemistry perspective, the compound’s dimethylamino group offers opportunities for further derivatization, enabling the creation of libraries for high-throughput screening (HTS). Laboratories focusing on fragment-based drug design (FBDD) may find this compound valuable due to its balanced polarity and moderate molecular weight. Additionally, its fluorophenyl component contributes to improved lipophilicity, a critical factor in optimizing drug-like properties.

Environmental and regulatory considerations are also pivotal in modern chemical research. 2-2-(dimethylamino)-4-fluorophenylpropan-2-ol is synthesized under controlled conditions to ensure compliance with green chemistry principles, minimizing hazardous byproducts. This aligns with the growing demand for sustainable synthetic routes, a topic frequently searched in academic and industrial forums. Researchers often inquire about eco-friendly fluorination techniques or catalytic methods to reduce waste, making this compound a case study for such advancements.

In the agrochemical sector, fluorinated analogs like 2-2-(dimethylamino)-4-fluorophenylpropan-2-ol are explored for their potential as plant growth regulators or pesticide intermediates. The 4-fluorophenyl group, in particular, may influence binding affinity to biological targets in pests, offering a pathway to next-generation crop protection agents. This application resonates with current searches on low-toxicity agrochemicals and precision farming solutions.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, a priority for industries requiring high-purity intermediates. FAQs in scientific communities often revolve around column selection for fluorinated compounds or optimizing NMR solvents, underscoring the practical challenges addressed during quality control.

Looking ahead, 2-2-(dimethylamino)-4-fluorophenylpropan-2-ol exemplifies the intersection of medicinal chemistry and material science. Its adaptability in structure-activity relationship (SAR) studies positions it as a candidate for probing new biological pathways. As AI-driven drug discovery gains traction, datasets incorporating such compounds fuel machine learning models for molecular property prediction, a hot topic in computational chemistry circles.

In summary, 2-2-(dimethylamino)-4-fluorophenylpropan-2-ol (CAS No. 1891186-21-2) represents a multifaceted tool for innovation across life sciences. Its relevance to drug development, agrochemical research, and sustainable synthesis ensures its continued prominence in scientific literature and industrial applications.